92-23-9

Leucinocaine

• CAS RN:
• 92-23-9

• Formula:
• C17H28N2O2

• InChI:
• InChI=1S/C17H28N2O2/c1-5-19(6-2)16(11-13(3)4)12-21-17(20)14-7-9-15(18)10-8-14/h7-10,13,16H,5-6,11-12,18H2,1-4H3

• InChIKey:
• MLHBDHJHNDJBLI-UHFFFAOYSA-N

• Leucinocaine is an anesthetic drug.

3-(4-Chlorophenyl)butanoic acid

In Stock

• CAS RN:
• 5292-23-9

• Formula:
• C10H11ClO2

• InChI:
• InChI=1S/C10H11ClO2/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)

• InChIKey:
• LLKLMXXUXVQSIS-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)butanoic acid is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.64 g/mol. The purity is usually 95%.

N-(4-Aminobutyl)benzamide

In Stock

• CAS RN:
• 5692-23-9

• Formula:
• C11H16N2O

• InChI:
• InChI=1S/C11H16N2O/c12-8-4-5-9-13-11(14)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,12H2,(H,13,14)

• InChIKey:
• VMQHGBUSMBFWHN-UHFFFAOYSA-N

• N-(4-Aminobutyl)benzamide is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.

2-(1,2-benzoxazol-3-yl)ethane-1-sulfonamide

In Stock

• CAS RN:
• 68292-23-9

• Formula:
• C9H10N2O3S

• InChI:
• InChI=1S/C9H10N2O3S/c10-15(12,13)6-5-8-7-3-1-2-4-9(7)14-11-8/h1-4H,5-6H2,(H2,10,12,13)

• InChIKey:
• XKMREXBCUDNXLV-UHFFFAOYSA-N

• 2-(1,2-benzoxazol-3-yl)ethane-1-sulfonamide is a useful research compound. Its molecular formula is C9H10N2O3S and its molecular weight is 226.25 g/mol. The purity is usually 95%.

2-Benzyl-4-methoxybenzoic acid

• CAS RN:
• 18392-23-9

• Formula:
• C15H14O3

• InChI:
• InChI=1S/C15H14O3/c1-18-13-7-8-14(15(16)17)12(10-13)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,16,17)

• InChIKey:
• ZAONFNFNYNNCIV-UHFFFAOYSA-N

• 2-Benzyl-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.

2-Amino-4-hydroxy-6-(1,2,3,4-tetrahydroxybutyl)pteridine

• CAS RN:
• 13392-23-9

• Formula:
• C10H13N5O5

• InChI:
• InChI=1S/C10H13N5O5/c11-10-14-8-5(9(20)15-10)13-3(1-12-8)6(18)7(19)4(17)2-16/h1,4,6-7,16-19H,2H2,(H3,11,12,14,15,20)

• InChIKey:
• MOZNRKVCZZBIHM-UHFFFAOYSA-N

• 2-Amino-4-hydroxy-6-(1,2,3,4-tetrahydroxybutyl)pteridine, also known as 2-Amino-4-hydroxy-6-(1,2,3,4-tetrahydroxybutyl)pteridine, is a useful research compound. Its molecular formula is C10H13N5O5 and its molecular weight is 283.24 g/mol. The purity is usually 95%.

N-methoxycarbonyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline

Usually In Stock

• CAS RN:
• 110192-23-9

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c1-15-11(14)12-6-5-9-8(7-12)3-2-4-10(9)13/h2-4,13H,5-7H2,1H3

• InChIKey:
• BUHIKYVJCDXIOV-UHFFFAOYSA-N

• N-methoxycarbonyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.229. The purity is usually 95%.

7-(4-Heptyloxyphenyl)-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898792-23-9

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-2-3-4-5-9-16-24-18-14-12-17(13-15-18)19(21)10-7-6-8-11-20(22)23/h12-15H,2-11,16H2,1H3,(H,22,23)

• InChIKey:
• YDHYLWRJESQARN-UHFFFAOYSA-N

• 7-(4-Heptyloxyphenyl)-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C20H30O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

8-Fluoro-7-(trifluoromethyl)imidazo[1,2-a]pyridine

• CAS RN:
• 628692-23-9

• Formula:
• C8H4F4N2

• InChI:
• InChI=1S/C8H4F4N2/c9-6-5(8(10,11)12)1-3-14-4-2-13-7(6)14/h1-4H

• InChIKey:
• OGTNSHRGRUJEIT-UHFFFAOYSA-N

• 8-Fluoro-7-(trifluoromethyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C8H4F4N2 and its molecular weight is 204.12 g/mol. The purity is usually 95%.

4-Bromo-2-fluoro-5-methylbenzaldehyde

In Stock

• CAS RN:
• 916792-23-9

• Formula:
• C8H6BrFO

• InChI:
• InChI=1S/C8H6BrFO/c1-5-2-6(4-11)8(10)3-7(5)9/h2-4H,1H3

• InChIKey:
• RKISJSZBSQUZSJ-UHFFFAOYSA-N

• 4-Bromo-2-fluoro-5-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H6BrFO and its molecular weight is 217.03 g/mol. The purity is usually 95%.

[(2R,4S,4aR,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate

• CAS RN:
• 102092-23-9

• Formula:
• C24H31ClO6

• InChI:
• InChI=1S/C24H31ClO6/c1-11-18(15(27)6-16(30-5)20(11)25)22(29)31-17-9-24(4)14-8-23(2,3)7-12(14)21(28)13(10-26)19(17)24/h6,12,14,17,21,26-28H,7-10H2,1-5H3/t12-,14+,17-,21+,24-/m1/s1

• InChIKey:
• OMAGQTXDHXASNM-RNNQDMPLSA-N

• [(2R,4S,4aR,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate is a natural product found in Armillaria ostoyae with data available.

HG 37-639

• CAS RN:
• 115792-23-9

• Formula:
• C39H57IN2

• HG 37-639, also known as HG 37-639, is a useful research compound. Its molecular formula is C39H57IN2. The purity is usually 95%.

1-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014092-23-9

• Formula:
• C23H28N6O3

• InChI:
• InChI=1S/C23H28N6O3/c1-5-17-14-18(6-2)29(25-17)22-24-20-19(27(22)12-13-32-4)21(30)28(23(31)26(20)3)15-16-10-8-7-9-11-16/h7-11,14H,5-6,12-13,15H2,1-4H3

• InChIKey:
• PRKXGDUEMMEZLF-UHFFFAOYSA-N

• 1-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N6O3 and its molecular weight is 436.516. The purity is usually 95%.

Methyl 5-methyl-1,3-benzoxazole-7-carboxylate

In Stock

• CAS RN:
• 1221792-23-9

• Formula:
• C10H9NO3

• InChI:
• InChI=1S/C10H9NO3/c1-6-3-7(10(12)13-2)9-8(4-6)11-5-14-9/h3-5H,1-2H3

• InChIKey:
• IQAHCUKIMJCPFW-UHFFFAOYSA-N

• Methyl 5-methyl-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.

3-(4-methoxyphenyl)-6-(4-nitrophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide

In Stock

• CAS RN:
• 1179492-23-9

• Formula:
• C17H14BrN5O3S

• InChI:
• InChI=1S/C17H13N5O3S.BrH/c1-25-14-8-4-12(5-9-14)16-18-19-17-21(16)20-15(10-26-17)11-2-6-13(7-3-11)22(23)24;/h2-9H,10H2,1H3;1H

• InChIKey:
• QUDZFLPPZYNMNM-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-6-(4-nitrophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide is a useful research compound. Its molecular formula is C17H14BrN5O3S and its molecular weight is 448.3. The purity is usually 95%.

3-{4-[(4-fluorophenyl)methoxy]phenyl}-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-23-9

• Formula:
• C23H17FN2O2

• InChI:
• InChI=1S/C23H17FN2O2/c24-20-10-6-17(7-11-20)16-28-22-12-8-18(9-13-22)23-19(15-27)14-26(25-23)21-4-2-1-3-5-21/h1-15H,16H2

• InChIKey:
• PUPQHNVTQGKINB-UHFFFAOYSA-N

• 3-{4-[(4-fluorophenyl)methoxy]phenyl}-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C23H17FN2O2 and its molecular weight is 372.399. The purity is usually 95%.

2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone

In Stock

• CAS RN:
• 1797092-23-9

• Formula:
• C15H19N5OS2

• InChI:
• InChI=1S/C15H19N5OS2/c1-19-15(16-17-18-19)23-11-14(21)20-8-7-13(22-10-9-20)12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3

• InChIKey:
• IPORZVUTKDITFL-UHFFFAOYSA-N

• 2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C15H19N5OS2 and its molecular weight is 349.47. The purity is usually 95%.

2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797292-23-9

• Formula:
• C15H16F2N4O3S

• InChI:
• InChI=1S/C15H16F2N4O3S/c16-11-1-2-13(12(17)9-11)25(22,23)19-10-14-18-4-3-15(20-14)21-5-7-24-8-6-21/h1-4,9,19H,5-8,10H2

• InChIKey:
• MYMGOPJUVPHCLG-UHFFFAOYSA-N

• 2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H16F2N4O3S and its molecular weight is 370.37. The purity is usually 95%.

(1R,2R)-2-(1-Phenylpyrazol-4-yl)cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2227692-23-9

• Formula:
• C13H12N2O2

• InChI:
• InChI=1S/C13H12N2O2/c16-13(17)12-6-11(12)9-7-14-15(8-9)10-4-2-1-3-5-10/h1-5,7-8,11-12H,6H2,(H,16,17)/t11-,12+/m0/s1

• InChIKey:
• HRUXUHQNXUDJEP-NWDGAFQWSA-N

• (1R,2R)-2-(1-Phenylpyrazol-4-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.251. The purity is usually 95%.